Cas no 63681-07-2 (1-{[5-hydroxy-4-(hydroxymethyl)-6-methylpyridin-3-yl]methyl}thiourea dihydrochloride)

• Product name: 1-{[5-hydroxy-4-(hydroxymethyl)-6-methylpyridin-3-yl]methyl}thiourea dihydrochloride
• CAS No: 63681-07-2
• MF: C₉H₁₅Cl₂N₃O₂S
• MW: 300.205298662186
• CID: 1656692
• PubChem ID: 3034969

1-{[5-hydroxy-4-(hydroxymethyl)-6-methylpyridin-3-yl]methyl}thiourea dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[5-hydroxy-4-(hydroxymethyl)-6-methylpyridin-3-yl]methyl}thiourea dihydrochloride
• [5-hydroxy-4-(hydroxymethyl)-6-methylpyridin-3-yl]methylthiourea,dihydrochloride
• 63681-07-2
• Pyridine, 2-methyl-3-hydroxy-4-hydroxymethyl-5-isothioureidomethyl-, dihydrochloride
• DTXSID30213080
• USAF SC-3
• 2-Methyl-3-hydroxy-4-hydroxymethyl-5-isothioureidomethylpyridine dihydrochloride

• Inchi： InChI=1S/C9H13N3O2S.2ClH/c1-5-8(14)7(4-13)6(2-11-5)3-12-9(10)15;;/h2,13-14H,3-4H2,1H3,(H3,10,12,15);2*1H
• InChI Key： YJTNSFIOZFVLCM-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C(=C1O)CO)CNC(=S)N.Cl.Cl

Computed Properties

• Exact Mass: 299.02645
• Monoisotopic Mass: 299.026203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124

Experimental Properties

• Boiling Point: 550.5°C at 760 mmHg
• Flash Point: 286.7°C
• PSA: 91.4